Cas no 1336673-55-2 ((2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine)
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine
- 1336673-55-2
- EN300-1787679
-
- Inchi: 1S/C14H17NO/c1-10(15)9-11-7-8-14(16-2)13-6-4-3-5-12(11)13/h3-8,10H,9,15H2,1-2H3/t10-/m0/s1
- InChI Key: DSPAKWFFMQMTGE-JTQLQIEISA-N
- SMILES: O(C)C1C=CC(=C2C=CC=CC2=1)C[C@H](C)N
Computed Properties
- Exact Mass: 215.131014166g/mol
- Monoisotopic Mass: 215.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.2Ų
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787679-0.05g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 0.05g |
$1537.0 | 2023-09-19 | ||
| Enamine | EN300-1787679-0.1g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 0.1g |
$1610.0 | 2023-09-19 | ||
| Enamine | EN300-1787679-0.25g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 0.25g |
$1683.0 | 2023-09-19 | ||
| Enamine | EN300-1787679-0.5g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 0.5g |
$1757.0 | 2023-09-19 | ||
| Enamine | EN300-1787679-1.0g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 1g |
$1829.0 | 2023-06-02 | ||
| Enamine | EN300-1787679-2.5g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 2.5g |
$3585.0 | 2023-09-19 | ||
| Enamine | EN300-1787679-5.0g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 5g |
$5304.0 | 2023-06-02 | ||
| Enamine | EN300-1787679-10.0g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 10g |
$7866.0 | 2023-06-02 | ||
| Enamine | EN300-1787679-1g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 1g |
$1829.0 | 2023-09-19 | ||
| Enamine | EN300-1787679-5g |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine |
1336673-55-2 | 5g |
$5304.0 | 2023-09-19 |
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine
Introduction to (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine (CAS No. 1336673-55-2)
(2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine, with the CAS number 1336673-55-2, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene ring substituted with a methoxy group and an amino-functionalized propyl side chain. The chiral center at the C2 position of the propyl group imparts enantiomeric specificity, making it a valuable candidate for various biological and therapeutic applications.
The molecular formula of (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine is C14H17NO, and its molecular weight is approximately 219.3 g/mol. The compound's structural complexity and chiral nature have led to extensive studies on its synthesis, properties, and potential biological activities. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in various preclinical and clinical settings.
In the realm of medicinal chemistry, (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine has been investigated for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its interaction with specific receptors and enzymes involved in neurological disorders. Studies have shown that this compound exhibits selective binding to certain serotonin receptors, which are implicated in conditions such as depression, anxiety, and sleep disorders. This binding affinity suggests that (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine could serve as a valuable tool for understanding the pharmacology of these receptors and for developing more effective treatments.
Beyond its potential as a therapeutic agent, (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine has also been explored for its utility as a research tool. Its ability to modulate specific biological pathways makes it an attractive candidate for use in cell-based assays and animal models. For instance, researchers have utilized this compound to study the mechanisms underlying neuroplasticity and neurodegeneration, providing insights into the complex interplay between neurotransmitters and cellular signaling pathways.
The synthesis of (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine typically involves multi-step processes that ensure high enantiomeric purity. One common approach involves the asymmetric reduction of a prochiral ketone intermediate followed by subsequent functional group manipulations to achieve the desired structure. Recent developments in catalytic asymmetric synthesis have further optimized these processes, reducing both cost and environmental impact while maintaining high yields and enantiomeric excess.
In addition to its chemical synthesis, the physicochemical properties of (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine have been extensively characterized. These properties include solubility, stability, and partition coefficients, which are crucial for understanding its behavior in biological systems. For example, its logP value (a measure of lipophilicity) has been determined to be around 3.0, indicating that it can readily cross cell membranes but is not overly lipophilic, which is beneficial for maintaining drug-like properties.
The safety profile of (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine has also been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research continues to explore potential long-term effects and interactions with other drugs or biological systems.
In conclusion, (2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine (CAS No. 1336673-55-2) represents a promising compound with a wide range of potential applications in both research and therapeutic settings. Its unique structural features, coupled with its selective biological activities, make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.
1336673-55-2 ((2S)-1-(4-methoxynaphthalen-1-yl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)